Cas no 479677-53-7 (γ-Butyrobetaine-d9)

• Product Name: γ-Butyrobetaine-d9
• CAS No: 479677-53-7
• CID: 2085513
• Update Time: 2025-05-21

γ-Butyrobetaine-d9 Chemical and Physical Properties

Names and Identifiers

• γ-Butyrobetaine-d9
• 3-Butyrobetaine-d9

Experimental Properties

• Melting Point: 168 - 175°C
• Solubility: Methanol (Slightly), Water (Slightly)

γ-Butyrobetaine-d9 Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on γ-Butyrobetaine-d9

Comprehensive Analysis of γ-Butyrobetaine-d9 (CAS No. 479677-53-7): Applications and Research Insights

γ-Butyrobetaine-d9, a deuterated analog of γ-butyrobetaine, is a specialized compound widely used in metabolic research and pharmaceutical studies. With the CAS registry number 479677-53-7, this stable isotope-labeled molecule has gained significant attention due to its role in tracing biochemical pathways, particularly in studies related to carnitine biosynthesis and mitochondrial function. Researchers leverage its unique properties to investigate metabolic disorders, including cardiovascular diseases and diabetes, which are among the most searched health topics globally.

The deuterium (d9) labeling in γ-Butyrobetaine-d9 enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, making it indispensable for quantitative analysis and isotope dilution assays. This aligns with the growing demand for precision medicine tools, as evidenced by the surge in searches for "deuterated biomarkers" and "stable isotope applications in diagnostics." The compound’s ability to serve as an internal standard ensures accurate measurements in complex biological matrices, addressing a critical need in clinical research and drug development.

Recent studies highlight the relevance of γ-Butyrobetaine-d9 in exploring the gut microbiome’s impact on metabolism—a hot topic in 2024, with rising searches for "microbiome and heart health." Its involvement in the trimethylamine-N-oxide (TMAO) pathway, linked to atherosclerosis, has spurred interest in developing targeted therapies. This connection positions the compound at the intersection of nutritional science and personalized healthcare, catering to audiences seeking evidence-based insights on preventive medicine.

From a technical perspective, γ-Butyrobetaine-d9 exhibits high chemical stability and solubility, facilitating its use in in vitro and in vivo experiments. Its synthesis follows stringent protocols to ensure isotopic purity (>98%), a key concern for researchers querying "deuterated compound quality control." The compound’s compatibility with high-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) further underscores its versatility in modern laboratories.

In summary, γ-Butyrobetaine-d9 (CAS 479677-53-7) represents a critical tool for advancing metabolic research, with applications spanning biomarker discovery, therapeutic monitoring, and mechanistic studies. Its alignment with trending scientific inquiries—such as "mitochondrial dysfunction in aging" and "TMAO as a cardiovascular risk factor"—ensures its continued relevance in both academic and industrial settings.